Cas no 2229253-70-5 (2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-methylpropan-1-amine)

• Product Name: 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-methylpropan-1-amine
• CAS No: 2229253-70-5
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 6415678
• PubChem ID: 165636736
• Update Time: 2025-08-03

2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-methylpropan-1-amine
• EN300-2000002
• 2229253-70-5

• Inchi： 1S/C12H23N3/c1-11(2,3)9-7-10(15(6)14-9)12(4,5)8-13/h7H,8,13H2,1-6H3
• InChI Key： ZQTJYNUQTZTHKF-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C(C)(C)C)=N1)C(C)(C)CN

Computed Properties

• Exact Mass: 209.189197746g/mol
• Monoisotopic Mass: 209.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-methylpropan-1-amine

Research Brief on 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-methylpropan-1-amine (CAS: 2229253-70-5)

The compound 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-methylpropan-1-amine (CAS: 2229253-70-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of this molecule, which include a tert-butyl group and a pyrazole ring, contributing to its stability and binding affinity. Researchers have explored its role as a modulator of specific biological pathways, particularly in the context of neurodegenerative diseases and inflammation. Preliminary in vitro and in vivo studies suggest that this compound exhibits promising activity in targeting key enzymes and receptors implicated in these conditions.

The synthesis of 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-methylpropan-1-amine has been optimized to improve yield and purity, as reported in recent patent filings. Advances in catalytic methods and green chemistry approaches have further enhanced the scalability of its production, making it a viable candidate for further preclinical development.

In terms of pharmacological properties, the compound demonstrates favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability. These attributes are critical for its potential transition from bench to bedside. However, challenges such as off-target effects and dose optimization remain areas of active investigation.

Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore the therapeutic potential of this compound in greater depth. Future research directions include structural derivatization to enhance efficacy and reduce toxicity, as well as comprehensive toxicology studies to ensure safety for human trials.

In conclusion, 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-methylpropan-1-amine represents a promising scaffold for drug development, with ongoing research poised to unlock its full therapeutic potential. This brief underscores the importance of continued investment in the study of this compound to address unmet medical needs in various disease areas.